Cas no 1261979-10-5 (3-[Benzo(b)thiophen-2-yl]picolinic acid)

• Product Name: 3-[Benzo(b)thiophen-2-yl]picolinic acid
• CAS No: 1261979-10-5
• MF: C₁₄H₉NO₂S
• MW: 255.291762113571
• MDL: MFCD18317751
• CID: 5178014
• Update Time: 2026-03-05

3-[Benzo(b)thiophen-2-yl]picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-[Benzo(b)thiophen-2-yl]picolinic acid
• 3-(1-Benzothiophen-2-yl)pyridine-2-carboxylic acid

• MDL： MFCD18317751
• Inchi： 1S/C14H9NO2S/c16-14(17)13-10(5-3-7-15-13)12-8-9-4-1-2-6-11(9)18-12/h1-8H,(H,16,17)
• InChI Key： FGYVXECNYLKYCU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1=CC=CN=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids